Cas no 2640353-16-6 (Pyrazolo[1,5-a]pyrimidine, 3,5-dichloro-6-iodo-)

• Product Name: Pyrazolo[1,5-a]pyrimidine, 3,5-dichloro-6-iodo-
• CAS No: 2640353-16-6
• MF: C₆H₂Cl₂IN₃
• MW: 313.91
• CID: 5435643
• PubChem ID: 156273392
• Update Time: 2026-03-10

Pyrazolo[1,5-a]pyrimidine, 3,5-dichloro-6-iodo- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 3,5-dichloro-6-iodo-
• 3,5-Dichloro-6-iodopyrazolo[1,5-a]pyrimidine
• SCHEMBL23242866
• 3,5-DICHLORO-6-IODO-PYRAZOLO[1,5-A]PYRIMIDINE
• 2640353-16-6
• CS-0169404
• G61101

• Inchi： 1S/C6H2Cl2IN3/c7-3-1-10-12-2-4(9)5(8)11-6(3)12/h1-2H
• InChI Key： HGSURTLFDXBZGO-UHFFFAOYSA-N
• SMILES： C12=C(Cl)C=NN1C=C(I)C(Cl)=N2

Computed Properties

• Exact Mass: 312.86705g/mol
• Monoisotopic Mass: 312.86705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Additional information on Pyrazolo[1,5-a]pyrimidine, 3,5-dichloro-6-iodo-

Comprehensive Overview of Pyrazolo[1,5-a]pyrimidine, 3,5-dichloro-6-iodo- (CAS No. 2640353-16-6)

The compound Pyrazolo[1,5-a]pyrimidine, 3,5-dichloro-6-iodo- (CAS No. 2640353-16-6) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the pyrazolo[1,5-a]pyrimidine core and halogen substituents (3,5-dichloro and 6-iodo), make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antiviral agents.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Pyrazolo[1,5-a]pyrimidine derivatives?" The synthesis of 3,5-dichloro-6-iodo-pyrazolo[1,5-a]pyrimidine typically involves multi-step reactions, starting from readily available precursors such as aminopyrazoles and β-diketones. The halogenation steps (chlorination and iodination) are critical for introducing the desired functional groups, which can further be modified via cross-coupling reactions like Suzuki or Sonogashira couplings. These methods align with the growing demand for sustainable and efficient synthetic protocols in modern organic chemistry.

In the context of current trends, the pyrazolo[1,5-a]pyrimidine scaffold is often discussed in forums and publications focusing on targeted cancer therapies and fragment-based drug design. The presence of halogens (chloro and iodo) in this compound enhances its reactivity, making it a versatile building block for constructing more complex molecules. For instance, the 6-iodo group can serve as a handle for further derivatization, enabling the attachment of pharmacophores or fluorescent tags for biological studies.

Another hot topic in the scientific community is the role of halogen bonding in molecular recognition. The 3,5-dichloro-6-iodo substitution pattern in this compound provides an excellent case study for investigating such interactions. Halogen bonds, particularly those involving iodine, are increasingly recognized as important non-covalent forces in protein-ligand binding, which is a key consideration in rational drug design. This has led to a surge in searches for "halogenated heterocycles in drug discovery" and "iodine-containing bioactive molecules."

From a materials science perspective, Pyrazolo[1,5-a]pyrimidine derivatives are being explored for their optoelectronic properties. The 3,5-dichloro-6-iodo variant, with its electron-withdrawing groups, could potentially be used in the development of organic semiconductors or light-emitting diodes (OLEDs). This aligns with the broader interest in sustainable materials and green chemistry, as researchers seek alternatives to traditional heavy-metal-based compounds.

Quality control and analytical characterization are also critical aspects of working with this compound. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are essential for verifying its purity and structure. Frequently asked questions include "How to analyze Pyrazolo[1,5-a]pyrimidine derivatives?" and "What are the stability conditions for halogenated heterocycles?" Proper storage under inert atmospheres and protection from light are recommended to maintain the integrity of the 6-iodo group.

In summary, Pyrazolo[1,5-a]pyrimidine, 3,5-dichloro-6-iodo- (CAS No. 2640353-16-6) is a multifaceted compound with broad applicability in both pharmaceutical and materials research. Its unique halogenated structure and reactivity profile make it a valuable tool for scientists exploring new therapeutic agents, molecular probes, and advanced materials. As the demand for tailored heterocyclic compounds grows, this molecule is poised to remain a subject of intense study and innovation.